Cas no 93805-09-5 (1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester)

1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester structure
93805-09-5 structure
Product Name:1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
CAS No:93805-09-5
MF:C8H12N2O3
MW:184.192481994629
CID:812572
PubChem ID:3022472
Update Time:2025-04-19

1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
    • 2-methylpropyl 2-oxo-1,3-dihydroimidazole-4-carboxylate
    • isobutyl 2,3-dihydro-2-oxo-1H-imidazole-4-carboxylate
    • NS00039641
    • EINECS 298-490-6
    • DTXSID80239699
    • 93805-09-5
    • Isobutyl 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylate
    • Inchi: 1S/C8H12N2O3/c1-5(2)4-13-7(11)6-3-9-8(12)10-6/h3,5H,4H2,1-2H3,(H2,9,10,12)
    • InChI Key: HMMXWWBZHZHPNU-UHFFFAOYSA-N
    • SMILES: O(C(C1=CNC(N1)=O)=O)CC(C)C

Computed Properties

  • Exact Mass: 184.085
  • Monoisotopic Mass: 184.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.489

1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk